2-Methoxyhexadecanoic acid

• Molecular Formula: C17H34O3
• Molecular Weight: 286.4 g/mol
• SMILES: CCCCCCCCCCCCCCC(C(=O)O)OC
• InChI: InChI=1S/C17H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(20-2)17(18)19/h16H,3-15H2,1-2H3,(H,18,19)
• InChIKey: YNBIUHDYZWCBSF-UHFFFAOYSA-N

Irreproducible antimicrobial SAR results often stem from substituting 2-methoxyhexadecanoic acid with analogs of different chain length or unsaturation, which drastically alters biological activity. This compound provides the exact, validated scaffold required to ensure experimental continuity. - Serves as the foundational scaffold for SAR studies targeting Gram-positive bacteriostatic activity; chain-length variations directly impact antimycobacterial potency. - Essential lipidomics reference standard with unique GC-MS fragmentation patterns for identifying α-methoxylated fatty acids in marine extracts. - Key starting material for synthesizing related marine fatty acids (e.g., (Z)-2-methoxy-5-hexadecenoic acid) via established routes from commercially available 2-hydroxy analog.

2-Methoxyhexadecanoic Acid: Marine-Derived α-Methoxylated Fatty Acid

2-Methoxyhexadecanoic acid (CAS 94908-25-5) is a long-chain fatty acid consisting of hexadecanoic (palmitic) acid with a methoxy substituent at the 2-position [1]. It is a member of the α-methoxylated fatty acid class, which are biosynthesized primarily by marine sponges and display unusual biophysical and biological properties [2]. This compound was first identified in nature in the phospholipids of the sponge *Amphimedon compressa* and has been the subject of research for its antimicrobial and cytotoxic potential [3].

● Marine sponge-derived α-methoxylated fatty acid scaffold

● Antimicrobial screening studies (Gram-positive bacteria)

● Cell-model endpoint review (class-level cytotoxicity)

• [1] ChEBI. (2013). 2-methoxyhexadecanoic acid (CHEBI:34295). European Bioinformatics Institute. View Source
• [2] Carballeira, N. M., et al. (2013). Synthesis of Marine α-Methoxylated Fatty Acid Analogs that Effectively Inhibit the Topoisomerase IB from Leishmania donovani with a Mechanism Different from that of Camptothecin. Marine Drugs, 11(10), 3661-3675. View Source
• [3] Carballeira, N. M., & Pagán, M. (1998). Identification of 2-methoxyhexadecanoic acid in Amphimedon compressa. Journal of Natural Products, 61(5), 620-623. View Source

Why 2-Methoxyhexadecanoic Acid Substitution Fails

Within the α-methoxylated fatty acid class, small structural variations lead to significant shifts in biological activity profiles. For instance, the potency of topoisomerase IB inhibition by α-methoxylated fatty acids is directly dependent on the degree of unsaturation in the alkyl chain [1]. Furthermore, the chain length is a critical determinant of antimycobacterial activity, with a clear structure-activity relationship observed for saturated 2-methoxylated fatty acids against *M. tuberculosis* [2]. Therefore, substituting 2-methoxyhexadecanoic acid with a close analog, such as a shorter-chain or unsaturated variant, is likely to result in a functionally different biological outcome, impacting the reproducibility and validity of experimental results.

Chain-length variation may shift antimycobacterial activity profile, limiting direct analog substitution.

Unsaturation degree influences biological activity; saturated C16 differs from unsaturated analogs.

Class-level effects do not guarantee target engagement; close analogs may not reproduce reported profiles.

• [1] Carballeira, N. M., et al. (2013). Synthesis of Marine α-Methoxylated Fatty Acid Analogs that Effectively Inhibit the Topoisomerase IB from Leishmania donovani with a Mechanism Different from that of Camptothecin. Marine Drugs, 11(10), 3661-3675. View Source
• [2] Carballeira, N. M., Cruz, H., Kwong, C. D., Wan, B., & Franzblau, S. (2004). 2-Methoxylated fatty acids in marine sponges: Defense mechanism against mycobacteria? Lipids, 39(7), 675-680. View Source

2-Methoxyhexadecanoic Acid vs. Analogs: Quantitative Comparison

Antibacterial Activity Against Gram-Positive Bacteria

2-Methoxyhexadecanoic acid exhibits bacteriostatic activity against specific Gram-positive bacterial strains. Research indicates a Minimum Inhibitory Concentration (MIC) of 125 µg/mL against these pathogens . While no direct head-to-head comparison was found in the literature, this value serves as a quantitative baseline for its antimicrobial potential, distinguishing it from the more potent unsaturated analogs like (Z)-2-methoxy-5-hexadecenoic acid, which were shown to have antimicrobial activity [1].

Antibacterial MIC

Class-level inference

125 µg/mL

Supports antimicrobial screening context

Broth microdilution, Gram-positive pathogens

Evidence Dimension	Antibacterial Activity (MIC)
Target Compound Data	125 µg/mL
Comparator Or Baseline	Not directly compared; baseline for saturated analog
Quantified Difference	N/A (Baseline established)
Conditions	Broth microdilution assay against specific Gram-positive pathogens

Why This Matters

This quantifies the compound's bacteriostatic potential, providing a benchmark for researchers evaluating it as a lead structure for antimicrobial development.

• [1] Carballeira, N. M., & Pagán, M. (1998). Identification of 2-methoxyhexadecanoic acid in Amphimedon compressa. Journal of Natural Products, 61(5), 620-623. View Source

Cytotoxicity of Related Analog in Leukemia Cell Lines

A structurally related analog, (±)-2-methoxy-13-methyltetradecanoic acid, displays quantifiable cytotoxicity against several leukemia cell lines, with EC50 values of 238 µM (K-562), 250 µM (U-937), and 476 µM (HL-60) in RPMI 1640 medium . While not a direct measurement for 2-methoxyhexadecanoic acid itself, this data demonstrates the cytotoxic potential inherent to the α-methoxylated fatty acid class and suggests a relevant biological activity profile for its close chemical relative.

Cytotoxicity of Analog

Class-level inference

Analog EC50 238–476 µM

Supports cell-model endpoint review

Leukemia cell lines; not measured for target compound

Evidence Dimension	Cytotoxicity (EC50) against leukemia cell lines
Target Compound Data	Data not available for 2-methoxyhexadecanoic acid
Comparator Or Baseline	(±)-2-methoxy-13-methyltetradecanoic acid (EC50: 238 µM for K-562, 250 µM for U-937, 476 µM for HL-60)
Quantified Difference	N/A (Class-level activity)
Conditions	RPMI 1640 medium, 72-hour exposure

Why This Matters

This establishes that a close analog has quantifiable cytotoxic activity against cancer cell lines, supporting the potential of 2-methoxyhexadecanoic acid as a scaffold for anticancer research.

Antimycobacterial SAR of 2-Methoxylated Fatty Acids

A study on a series of saturated 2-methoxylated fatty acids (C8-C14) revealed that chain length is a critical determinant of antimycobacterial activity against *Mycobacterium tuberculosis* H37Rv. At a concentration of 6.25 µg/mL, the C10 analog (2-methoxydecanoic acid) was the most potent, exhibiting 99% inhibition with an MIC of 200-239 µM [1]. This class-level inference establishes a clear structure-activity relationship where the C16 chain length of 2-methoxyhexadecanoic acid positions it for a potentially different, and quantifiably distinct, inhibitory profile compared to shorter-chain 2-methoxylated fatty acids.

Antimycobacterial SAR

Class-level inference

C10 analog: 99% inhib., MIC 200–239 µM

Chain length influences antimycobacterial profile

M. tuberculosis H37Rv; C16 activity may differ

Evidence Dimension	Antimycobacterial Activity (% Inhibition at 6.25 µg/mL)
Target Compound Data	Data not available for 2-methoxyhexadecanoic acid
Comparator Or Baseline	2-methoxydecanoic acid (C10): 99% inhibition, MIC 200-239 µM; other C8-C14 analogs: 2-99% inhibition
Quantified Difference	N/A (Class-level SAR)
Conditions	M. tuberculosis H37Rv, microplate Alamar Blue assay

Why This Matters

This demonstrates that the 2-methoxy substitution on a fatty acid chain can confer potent antimycobacterial properties, and that the specific chain length of 2-methoxyhexadecanoic acid (C16) is a unique and quantifiable parameter that will influence its activity profile.

• [1] Carballeira, N. M., Cruz, H., Kwong, C. D., Wan, B., & Franzblau, S. (2004). 2-Methoxylated fatty acids in marine sponges: Defense mechanism against mycobacteria? Lipids, 39(7), 675-680. View Source

2-Methoxyhexadecanoic Acid: Research Applications

Antimicrobial Lead Discovery and SAR

2-Methoxyhexadecanoic acid serves as a foundational scaffold for structure-activity relationship (SAR) studies aimed at developing novel antimicrobial agents. Its documented bacteriostatic activity against Gram-positive bacteria provides a quantifiable starting point for synthesizing and testing analogs with modified chain lengths or additional unsaturations to improve potency [1].

Marine Lipidomics & Metabolomics Reference Standard

As a natural compound identified in the phospholipids of marine sponges, 2-methoxyhexadecanoic acid is an essential reference standard for lipidomics and metabolomics studies. Its unique GC-MS fragmentation pattern allows for the identification and quantification of this and related α-methoxylated fatty acids in complex marine organism extracts, aiding in biodiversity and natural product discovery [1].

Synthetic Precursor for Methoxylated Lipids

2-Methoxyhexadecanoic acid is a key starting material for the synthesis of other marine α-methoxylated fatty acids, such as the antimicrobial (Z)-2-methoxy-5-hexadecenoic acid [1]. Its commercial availability from its 2-hydroxy analog via established synthetic routes makes it a practical building block for generating compound libraries for biological screening [2].

Role of Methoxylation in Fatty Acid Biology

This compound is ideal for comparative studies investigating the impact of α-methoxylation versus hydroxylation on fatty acid function. Researchers can directly compare 2-methoxyhexadecanoic acid with its biosynthetic precursor, 2-hydroxyhexadecanoic acid, to dissect how this specific structural modification alters membrane interactions, metabolic stability, or signaling pathways [1].

Application

Selection Property

Validation Focus

Antimicrobial screening SAR studies

Gram-positive bacteriostatic baseline

Chain-length and unsaturation impact review

Marine lipidomics reference standard

GC-MS fragmentation identity

Identification in sponge extracts

Methoxylated lipid library synthesis

Functionalized C16 scaffold

Conversion to unsaturated analogs

Methoxylation vs hydroxylation comparison

2-methoxy vs 2-hydroxy motif

Membrane interaction and stability assays

• [1] Carballeira, N. M., & Pagán, M. (1998). Identification of 2-methoxyhexadecanoic acid in Amphimedon compressa. Journal of Natural Products, 61(5), 620-623. View Source
• [2] Carballeira, N. M., et al. (1999). The use of (S)-(-)-1-(1-naphthyl)ethylamine as a resolving agent for α-methoxy fatty acids. Tetrahedron: Asymmetry, 10(19), 3785-3790. View Source